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Abstract
Disperse Yellow 39 (CAS No. 12236-29-2) is a synthetic dye belonging to the methine class,

primarily utilized in the textile industry for dyeing synthetic fibers such as polyester, polyamide,

and acetate.[1][2][3] Its chemical formula is C₁₇H₁₆N₂O, and it has a molecular weight of

264.32 g/mol .[1][4][5] This technical guide provides a comprehensive overview of the chemical

and physical properties, toxicological profile, and analytical methodologies for Disperse Yellow
39. The information is intended for researchers, scientists, and professionals in drug

development who may encounter this compound in various contexts, from environmental

analysis to toxicology studies. While extensively used as a colorant, publicly available data on

its biological activity, metabolic pathways, and interactions with cellular signaling cascades are

limited. This guide summarizes the existing knowledge and highlights areas where further

research is needed.
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Disperse Yellow 39 is a yellow to reddish-yellow or orange powder.[2] As a disperse dye, it

has low water solubility, a characteristic that is essential for its application in dyeing

hydrophobic synthetic fibers.[6] Key identifiers and properties are summarized in the tables

below.

Table 1: Chemical Identifiers for Disperse Yellow 39
Identifier Value

CAS Number 12236-29-2[1][3][4][5]

Molecular Formula C₁₇H₁₆N₂O[1][3][4][5]

Molecular Weight 264.32 g/mol [1][3][4][5]

IUPAC Name

(2E)-2-[[4-

(dimethylamino)phenyl]methylidene]-1H-indol-3-

one[5]

Synonyms

C.I. Disperse Yellow 39, Dispersol Fast Yellow

GR, Dispersol Yellow B-GR, C.I. 480095[1][2][5]

[7]

InChI Key QHKZIUJTLUGSEX-UHFFFAOYSA-N[4][7]

Canonical SMILES CN(C)c1ccc(C=C2Nc3ccccc3C2=O)cc1[4][8]

Table 2: Physicochemical Properties of Disperse Yellow
39
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Property Value

Melting Point 232-234 °C[2][7]

Boiling Point (Predicted) 466.0 ± 45.0 °C at 760 mmHg[2][4]

Density (Predicted) 1.2 ± 0.1 g/cm³[2][4][7]

Flash Point (Predicted) 235.6 ± 28.7 °C[4]

Vapor Pressure (Predicted) 0.0 ± 1.2 mmHg at 25°C[4]

LogP (Predicted) 5.16[4]

pKa (Predicted) 4.32 ± 0.24[2]

Solubility
Slightly soluble in Dichloromethane, Methanol;

Very slightly soluble in Ethanol.[7]

Toxicological Profile
The toxicological data for Disperse Yellow 39 is primarily derived from safety data sheets and

regulatory lists for consumer products. There is a notable absence of in-depth mechanistic

studies in publicly available literature. The primary concerns associated with disperse dyes, in

general, are skin sensitization and potential genotoxicity, often linked to their metabolic

byproducts.[6][9]

Table 3: Summary of Toxicological Data for Disperse
Yellow 39
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Endpoint Result/Classification Notes

Acute Oral Toxicity
Harmful if swallowed (GHS

Category 4).[5]

Hazard statement H302

applies.[2][5]

Skin Sensitization
Potential for allergic skin

reaction.[6][9]

Did not cause sensitization in

some laboratory animal tests.

[10]

Eye Irritation
Causes serious eye irritation.

[10]

Mutagenicity (Ames Test)
Not mutagenic in Ames Test.

[10]

Genotoxicity

Equivocal evidence; Positive

results were obtained in some

in vivo tests for mutation in

mammalian somatic cells.[10]

Further research is needed to

clarify genotoxic potential.

Carcinogenicity Not classified.

No comprehensive

carcinogenicity studies were

found.

Reproductive Toxicity
Animal testing did not show

any effects on fertility.[10]

Cytotoxicity

Subject to cytotoxicity testing

(ISO 10993-5) for medical

devices.[1]

No specific results for Disperse

Yellow 39 were found.

Metabolism
Specific metabolic studies for Disperse Yellow 39 were not found in the reviewed literature.

However, it is important to consider the metabolic pathways of related azo dyes, which are

known to undergo reductive cleavage of the azo bond by human intestinal microbiota. This

process can lead to the formation of aromatic amines, which may be more toxic than the parent

dye. Given that Disperse Yellow 39 is a methine dye, not an azo dye, its metabolic fate may

differ. However, the potential for metabolism by skin or gut microbiota into smaller, potentially
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absorbable and reactive molecules warrants investigation, especially in the context of drug

development and safety assessment.

Signaling Pathways
As of the date of this guide, no studies have been identified in the public domain that describe

the interaction of Disperse Yellow 39 with specific cellular signaling pathways. The lack of

research in this area is a significant data gap. For professionals in drug development, this

indicates that any potential biological activity of this compound is uncharacterized, and it should

be handled with appropriate caution in biological systems.

Experimental Protocols
Detailed experimental protocols for toxicological evaluation of Disperse Yellow 39 are not

readily available. However, based on methods for the analysis of disperse dyes in textiles, a

representative analytical protocol is provided below. This is crucial for quality control and

regulatory compliance.

Protocol: Quantification of Disperse Yellow 39 in Textiles
by LC-MS/MS
This protocol is a composite based on standard methods for the analysis of disperse dyes.[5]

[11][12]

Objective: To extract and quantify the amount of Disperse Yellow 39 in a textile sample using

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials:

Textile sample

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Disperse Yellow 39 analytical standard
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Flasks, ultrasonic bath, centrifuge, 0.22 µm PTFE filters, LC vials

Procedure:

Sample Preparation:

1. Accurately weigh 1.0 g of a homogenized textile sample into a flask.[12]

2. Add 20 mL of methanol to the flask.[5][12]

3. Place the flask in an ultrasonic bath and sonicate for 30 minutes at 50-60°C.[5][12]

4. Centrifuge the extract at 4000 rpm for 10 minutes.[5][12]

5. Filter the supernatant through a 0.22 µm PTFE filter into an LC vial for analysis.[5][12]

LC-MS/MS Analysis:

Liquid Chromatography (LC):

System: UHPLC system.[8][12]

Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 µm).[5][12]

Mobile Phase A: Water with 0.1% formic acid.[5][12]

Mobile Phase B: Methanol with 0.1% formic acid.[12]

Flow Rate: 0.3 mL/min.[8][12]

Injection Volume: 5 µL.[8]

Column Temperature: 40°C.[12]

Gradient: A suitable gradient from high aqueous to high organic content to elute the

analyte.

Mass Spectrometry (MS):
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System: Triple quadrupole mass spectrometer.[8][12]

Ionization Source: Electrospray Ionization (ESI), positive mode.[12]

Acquisition Mode: Multiple Reaction Monitoring (MRM).[8][11]

MRM Transitions: Specific precursor-to-product ion transitions for Disperse Yellow 39
must be determined by infusing a standard solution.

Quantification:

Prepare a calibration curve using the Disperse Yellow 39 analytical standard.

Calculate the concentration in the sample extract and report the final amount in mg/kg of

the textile material.[11]

Visualizations
Experimental Workflow Diagram
The following diagram illustrates the general workflow for the analysis of Disperse Yellow 39 in

textile samples as described in the protocol above.
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Sample Preparation

LC-MS/MS Analysis

Data Analysis

1. Weigh 1.0g Textile

2. Add Methanol & Sonicate

3. Centrifuge

4. Filter Supernatant

5. UHPLC Separation (C18)

6. ESI-MS/MS Detection (MRM)

7. Quantification (mg/kg)

Click to download full resolution via product page

Caption: Experimental workflow for LC-MS/MS analysis of Disperse Yellow 39 in textiles.

Conclusion
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Disperse Yellow 39 is a widely used methine dye with a well-defined chemical structure and

physical properties. Its toxicological profile suggests it is harmful if swallowed and can cause

serious eye irritation, with some evidence pointing towards potential genotoxicity. However,

there is a significant lack of in-depth research regarding its metabolism, mechanism of action,

and interaction with cellular signaling pathways. For the drug development and research

communities, this represents a critical data gap. While robust analytical methods for its

detection in consumer goods exist, further biological studies are necessary to fully characterize

its safety profile and potential for bioactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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